Cas no 1021047-27-7 (6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide)

6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide is a synthetic sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a hexanamide backbone linked to a tosyl (p-toluenesulfonyl) group and an ortho-tolyl substituent, offering unique steric and electronic properties. This compound may serve as an intermediate in the synthesis of bioactive molecules or as a functional probe in drug discovery. Key advantages include its well-defined molecular architecture, which allows for precise modifications, and its potential utility in studying sulfonamide-based interactions. Its stability under standard laboratory conditions makes it suitable for further derivatization or mechanistic studies.
6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide structure
1021047-27-7 structure
Product Name:6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide
CAS No:1021047-27-7
MF:C21H28N2O3S
MW:388.523624420166
CID:5381900
Update Time:2025-08-02

6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide Chemical and Physical Properties

Names and Identifiers

    • 6-[Methyl[(4-methylphenyl)sulfonyl]amino]-N-(2-methylphenyl)hexanamide
    • 6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide
    • Inchi: 1S/C21H28N2O3S/c1-17-12-14-19(15-13-17)27(25,26)23(3)16-8-4-5-11-21(24)22-20-10-7-6-9-18(20)2/h6-7,9-10,12-15H,4-5,8,11,16H2,1-3H3,(H,22,24)
    • InChI Key: OJEMLPKFZDTVQE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C)(=O)CCCCCN(C)S(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

  • Density: 1.173±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.01±0.70(Predicted)

6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide Pricemore >>

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Additional information on 6-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide

Introduction to Compound with CAS No. 1021047-27-7 and Product Name: 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide

The compound with the CAS number 1021047-27-7 and the product name 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a sulfonamide moiety and aromatic rings, makes it a versatile candidate for further investigation.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the design of therapeutic agents. The specific structure of 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide incorporates both methyl-substituted benzenesulfonamide and a hexanamide chain, which could contribute to its unique pharmacological properties.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. Current research in medicinal chemistry emphasizes the need for innovative molecules that can modulate biological pathways effectively. The sulfonamide group in 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide is particularly noteworthy, as it has been shown to exhibit antimicrobial and anti-inflammatory properties. These characteristics make it a promising candidate for further exploration in the treatment of infections and inflammatory diseases.

Moreover, the aromatic rings present in the molecule, specifically the 2-methylphenyl group, contribute to its binding affinity with biological targets. The substitution pattern on these aromatic rings can significantly influence the compound's pharmacokinetic profile, including its solubility, bioavailability, and metabolic stability. Recent studies have demonstrated that such structural features can enhance the efficacy of drug candidates by improving their interaction with target proteins.

The hexanamide chain in 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide also plays a crucial role in determining its overall biological activity. This moiety can influence both the compound's solubility and its ability to cross biological membranes, which are critical factors for drug delivery. By optimizing this part of the molecule, researchers can potentially enhance its pharmacological properties and improve its therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. These tools have been instrumental in identifying promising candidates like 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide for further experimental validation. Through virtual screening and molecular docking studies, researchers have been able to gain insights into how this compound interacts with various biological targets, providing a foundation for designing more effective therapeutic agents.

In conclusion, the compound with CAS number 1021047-27-7 and product name 6-(N-methyl-4-methylbenzenesulfonamido)-N-(2-methylphenyl)hexanamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing some of the most pressing challenges in modern medicine.

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